Cas no 1806165-20-7 (3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1806165-20-7
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4833418
• Update Time: 2025-06-08

3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO2/c1-15-7-4(2-9)6(13)5(3-14-7)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： ISJICSYZVVZLAR-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1CBr)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine

Introduction to 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1806165-20-7)

3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1806165-20-7) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with bromomethyl, iodo, methoxy, and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting a range of diseases.

The bromomethyl and iodo substituents on the pyridine ring provide reactive sites for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of pharmacophores that exhibit diverse biological activities. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The methoxy and trifluoromethoxy groups contribute to the electronic and steric properties of the molecule, influencing its binding affinity to biological targets.

In recent years, there has been a growing interest in the use of 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine as a building block in medicinal chemistry. Its structural motif is found in several clinically approved drugs, underscoring its importance in drug development. Researchers have leveraged its reactivity to design and synthesize novel compounds with improved pharmacokinetic profiles and reduced side effects. The presence of multiple functional groups allows for orthogonal chemical transformations, facilitating the rapid assembly of complex molecules.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to mimic ATP binding pockets. By introducing different substituents, such as bromomethyl and iodo groups, chemists can fine-tune the binding interactions with target kinases. Recent studies have demonstrated that derivatives of 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine exhibit potent inhibitory activity against specific kinases, making them promising candidates for further development.

The trifluoromethoxy group is particularly interesting from a medicinal chemistry perspective due to its ability to enhance metabolic stability and binding affinity. This group has been incorporated into numerous drug candidates to improve their pharmacological properties. In addition to kinase inhibitors, this compound has been used in the synthesis of GPCR (G-protein coupled receptor) ligands, which are involved in numerous physiological processes and are targeted by a significant portion of therapeutic drugs. The versatility of 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine makes it a valuable tool for researchers exploring new therapeutic avenues.

Recent advances in synthetic methodologies have further expanded the utility of this compound. For example, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex derivatives with precise control over regioselectivity. These techniques have allowed researchers to explore novel chemical space and discover compounds with unique biological activities. The combination of computational chemistry and high-throughput screening has also accelerated the discovery process by predicting potential hits and optimizing lead compounds.

The agrochemical industry has also recognized the potential of 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of novel pesticides and herbicides. Its structural features make it suitable for designing molecules that interact with biological targets in plants, offering new solutions to agricultural challenges. By modifying its substituents, chemists can develop compounds with improved efficacy and environmental safety profiles.

In conclusion, 3-(Bromomethyl)-4-iodo-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1806165-20-7) is a multifunctional compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery and development. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicine is likely to grow even further.